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Empagliflozin Excipient Compatibility at a Glance

The table below summarizes findings from a systematic drug-excipient compatibility assessment. Macrogol
(polyethylene glycol) was identified as having a plausible interaction with empagliflozin, while the other

excipients listed were found to be compatible [1] [2].

. Functional - . L
Excipient Name Compatibility with Empagliflozin
Category
Macrogol (Polyethylene Glycol) Binder/Solubilizer Incompatible (showed additional peaks in
HPLC) [1]
Mannitol Diluent Compatible [1]
Microcrystalline Cellulose Diluent Compatible [1]
Povidone (Polyvinylpyrrolidone, Binder Compatible [1]
PVP)
Crospovidone Disintegrant Compatible [1]
Sodium Starch Glycolate Disintegrant Compatible [1]
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Excipient Name

Magnesium Stearate
Colloidal Silicon Dioxide

Hydroxypropyl Methylcellulose
(HPMC)

Talc

Lactose

Functional
Category

Lubricant

Glidant

Binder/Coating

Anti-adherent

Diluent

Compatibility with Empagliflozin

Compatible [1]

Compatible [1]

Compatible [1]

Compatible [1]

Compatible [1]

Experimental Protocol for Compatibility Assessment

The following diagram outlines the experimental workflow used in the key study to assess excipient

compatibility. This methodology can serve as a robust protocol for your own experiments [1].
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Key Experimental Details [1]:

¢ Isothermal Stress Testing (IST): Drug-excipient mixtures were prepared and stressed under
accelerated conditions (e.g., 40°C and 75% relative humidity) for up to two and a half months.

e HPLC Analysis: Used to monitor the drug content and check for the appearance of any new peaks
indicating degradation or interaction products.

e UHPLC-QTOF-MS: Employed to separate and definitively identify the chemical structure of any
interaction products found during HPLC screening.

e Supporting Techniques: Thermogravimetric Analysis (TGA), Fourier-Transform Infrared
Spectroscopy (FTIR), and X-ray Powder Diffraction (PXRD) were used to support the interpretation of
results from DSC and IST.

Frequently Asked Questions

Q1: What is the primary concern when formulating empagliflozin solid dosage forms? The key
identified risk is interaction with macrogol (polyethylene glycol). The study found additional peaks in
HPLC chromatograms for empagliflozin-macrogol mixtures after storage, indicating the formation of
interaction products. It is recommended to avoid macrogol or conduct thorough long-term stability studies if

its use is unavoidable [1].

Q2: Which lubricant is recommended for use with empagliflozin? According to the compatibility study,
magnesium stearate has been shown to be compatible with empagliflozin and is a suitable choice for a

lubricant in solid dosage forms [1]. Patent literature also supports its use [3].

Troubleshooting Guide for formulation development

¢ Observed Issue: A decrease in assay value or the appearance of new, unknown peaks during HPLC
analysis of a stability sample.
¢ Investigation Steps:
o Review Formulation: First, check the list of excipients used. The presence of macrogol is a
primary suspect.
o Confirm with IST: Re-create the drug-excipient blend with macrogol and subject it to
Isothermal Stress Testing (IST) as per the protocol above.
o Characterize Impurities: Use UHPLC-QTOF-MS to identify the molecular weight and structure
of the new peaks, confirming an interaction.
¢ Proposed Solution: Replace macrogol with an alternative compatible binder or solubilizer.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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